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Compound of Interest

Compound Name: Jangomolide

Cat. No.: B15508720 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

guide provides detailed procedures for the proper disposal of Jangomolide, a steroid lactone,

compiled to ensure safety and adherence to regulatory standards. While Jangomolide is not

classified as a hazardous substance, responsible chemical handling and disposal are

paramount.[1]

Chemical and Physical Properties
A clear understanding of a compound's properties is fundamental to its safe handling and

disposal. The key identifiers and properties of Jangomolide are summarized below.

Property Value Source

CAS Number 93767-25-0 AbMole BioScience[1]

Molecular Formula C26H28O8 PubChem[2]

Molecular Weight 468.5 g/mol PubChem[2]

Appearance Not specified (Assumed solid)

Hazard Classification
Not a hazardous substance or

mixture
AbMole BioScience[1]
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Disposal Protocol: A Step-by-Step Approach
The following protocol outlines the recommended steps for the proper disposal of

Jangomolide. This procedure is designed to minimize environmental impact and ensure the

safety of laboratory personnel.

Experimental Protocol: Disposal of Unused Jangomolide

Personal Protective Equipment (PPE): Before handling Jangomolide, all personnel must be

equipped with standard laboratory PPE, including safety goggles, gloves, and a lab coat.

Assess the Quantity and Form: Determine the amount and physical state (solid or in

solution) of the Jangomolide to be disposed of.

Consult Local Regulations: The primary directive for the disposal of Jangomolide is to

adhere to all prevailing country, federal, state, and local regulations for non-hazardous

chemical waste. These regulations can vary significantly by location.

Disposal of Solid Jangomolide:

For small quantities, the solid waste should be collected in a designated, clearly labeled

waste container for non-hazardous chemical waste.

Ensure the container is sealed properly before being transferred to the institution's

chemical waste management facility or a licensed contractor.

Disposal of Jangomolide in Solution:

Do not pour solutions containing Jangomolide down the drain unless explicitly permitted

by local regulations for non-hazardous waste.

If in a solvent, the solution should be collected in a designated, labeled container for non-

hazardous liquid waste. The type of solvent must also be considered and segregated

according to institutional guidelines.

Aqueous solutions should be handled similarly, collected in a designated container for

aqueous non-hazardous waste.
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Contaminated Materials: Any materials, such as weighing paper, pipette tips, or gloves, that

have come into direct contact with Jangomolide should be disposed of as non-hazardous

solid waste. These items should be collected in a labeled container.

Documentation: Maintain a record of the disposed of Jangomolide, including the quantity,

date of disposal, and method used, in accordance with laboratory and institutional protocols.

Logical Workflow for Jangomolide Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Jangomolide, from initial handling to final disposition.

Start: Jangomolide for Disposal Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat) Assess Form and Quantity Is it a Solid?

Collect in Labeled
Non-Hazardous Solid Waste Container
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Is it in Solution?
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Consult Local, State, and Federal

Disposal Regulations
Collect in Labeled

Non-Hazardous Aqueous Waste Container
Aqueous

Collect in Labeled
Non-Hazardous Solvent Waste Container

Solvent

Transfer to Institutional
Waste Management or Licensed Contractor End: Disposal Complete
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Jangomolide Disposal Workflow

Emergency First Aid Procedures
In the event of accidental exposure to Jangomolide, the following first aid measures should be

taken immediately.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Skin Contact: Wash the affected area thoroughly with soap and water. Remove any

contaminated clothing.
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Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open.

Ingestion: If the person is conscious, rinse their mouth with water. Do not induce vomiting.

In all cases of exposure, seek medical attention.

By adhering to these guidelines, laboratory professionals can ensure the safe and compliant

disposal of Jangomolide, contributing to a secure research environment and environmental

stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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